Cas no 2223090-33-1 (2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide)

• Product Name: 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide
• CAS No: 2223090-33-1
• MF: C₁₃H₁₄Cl₂N₂O₃S
• MW: 349.232860088348
• CID: 5411146
• PubChem ID: 136584915
• Update Time: 2025-06-15

2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide

• Inchi： 1S/C13H14Cl2N2O3S/c1-8(7-18)17(2)21(19,20)12-11(14)9-5-3-4-6-10(9)16-13(12)15/h3-6,8,18H,7H2,1-2H3/t8-/m1/s1
• InChI Key： UMAWBDYEBJFQDO-MRVPVSSYSA-N
• SMILES： N1C2C(=CC=CC=2)C(Cl)=C(S(N([C@H](C)CO)C)(=O)=O)C=1Cl

Experimental Properties

• Density: 1.472±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.1±60.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Additional information on 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide

Professional Introduction to Compound with CAS No. 2223090-33-1 and Product Name: 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide

The compound with the CAS number 2223090-33-1 and the product name 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a quinoline sulfonamide moiety, make it a promising candidate for further investigation in medicinal chemistry.

Quinoline derivatives have long been recognized for their pharmacological properties, including antimicrobial, antimalarial, and anticancer activities. The specific substitution pattern in 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide, such as the 2,4-dichloro substituents and the (1R)-2-hydroxy-1-methylethyl group, contributes to its unique chemical and biological properties. These structural elements are critical in determining the compound's interaction with biological targets and its overall efficacy.

In recent years, there has been growing interest in developing novel sulfonamides with enhanced biological activity and improved pharmacokinetic profiles. The compound 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide has been studied for its potential applications in treating various diseases. Preliminary studies have suggested that this compound exhibits significant inhibitory activity against certain enzymes and receptors involved in pathogenic processes. This makes it a valuable scaffold for designing new therapeutic agents.

The quinoline sulfonamide moiety is particularly noteworthy due to its ability to modulate biological pathways relevant to inflammation, infection, and cancer. The presence of chlorine atoms at the 2 and 4 positions enhances the electron-withdrawing effect, which can influence the compound's reactivity and binding affinity. Additionally, the (1R)-2-hydroxy-1-methylethyl group introduces steric hindrance and hydrogen bonding potential, further fine-tuning the molecule's interaction with biological targets.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. The structural properties of 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide have been modeled using molecular docking techniques to predict its binding interactions with various protein targets. These simulations have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the (1R)-2-hydroxy-1-methylethyl group is particularly challenging due to its stereogenic center. However, recent developments in asymmetric synthesis have made it possible to achieve high enantiomeric purity, which is crucial for pharmaceutical applications.

In conclusion, 2,4-Dichloro-N-[(1R)-2-hydroxy-1-methylethyl]-N-methyl-3-quinolinesulfonamide (CAS No. 2223090-33-1) represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further development. Continued investigation into this compound holds great potential for advancing therapeutic strategies against various diseases.